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Compound of Interest

Compound Name: 2,3-Dichlorobenzoyl chloride

Cat. No.: B057046 Get Quote

For laboratory professionals engaged in research, scientific analysis, and drug development,

the meticulous management of reactive chemicals is paramount to ensuring a safe and

compliant operational environment. This document provides a comprehensive, step-by-step

guide for the proper disposal of 2,3-Dichlorobenzoyl chloride, a corrosive and moisture-

sensitive acyl chloride. Adherence to these procedures is critical for mitigating risks of personal

injury, violent reactions, and environmental contamination.

Immediate Safety and Handling Precautions
Before initiating any disposal protocol, it is imperative to handle 2,3-Dichlorobenzoyl chloride
with the utmost care. This compound is classified as a corrosive solid that causes severe skin

burns and eye damage, and it may also cause respiratory irritation.[1] All handling and disposal

procedures must be conducted within a certified chemical fume hood.[1][2]

Required Personal Protective Equipment (PPE):

Chemical-resistant gloves (e.g., butyl rubber)

Safety goggles and a face shield

A flame-resistant lab coat

Closed-toe shoes
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In the event of a spill, immediately evacuate the area and consult your institution's

environmental health and safety (EHS) department. For minor spills, absorb the material with

an inert, dry absorbent such as sand or vermiculite, and collect it in a labeled container for

hazardous waste disposal.[2]

Chemical and Physical Properties
A thorough understanding of the chemical and physical properties of 2,3-Dichlorobenzoyl
chloride is fundamental to its safe handling and disposal.

Property Value

CAS Number 2905-60-4[1][3][4]

Molecular Formula C₇H₃Cl₃O[3][4]

Molecular Weight 209.46 g/mol [4]

Appearance White to light yellow solid or liquid[5]

Melting Point 30-32 °C[6]

Boiling Point 257.2 °C at 760 mmHg[6]

Hazards
Corrosive, causes severe skin burns and eye

damage, may cause respiratory irritation.[1][2]

Incompatibilities
Water, alcohols, strong bases, oxidizing agents,

and alkalies.[1]

Disposal Protocol: Controlled Neutralization
The primary and recommended method for the disposal of 2,3-Dichlorobenzoyl chloride is

through a controlled neutralization reaction. This process converts the reactive acyl chloride

into the less hazardous sodium 2,3-dichlorobenzoate salt.

Experimental Protocol for Neutralization:

Preparation: In a chemical fume hood, prepare a large beaker or flask equipped with a

magnetic stir bar. The reaction vessel should be large enough to accommodate the full
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volume of the neutralizing solution and any potential foaming. Place the beaker in an ice

bath to manage the exothermic reaction.

Neutralizing Solution: Prepare a cold 5-10% aqueous solution of sodium bicarbonate

(NaHCO₃) or soda ash (sodium carbonate, Na₂CO₃).

Slow Addition: While vigorously stirring the basic solution, slowly and cautiously add the 2,3-
Dichlorobenzoyl chloride dropwise or in very small portions. Warning: The reaction is

exothermic and will produce hydrogen chloride gas. A slow addition rate is crucial to control

the reaction rate and temperature.

Monitoring: Continuously monitor the reaction for any signs of excessive heat generation or

gas evolution. If the reaction becomes too vigorous, immediately cease the addition and

allow the mixture to cool.

Completion of Reaction: After the addition is complete, continue to stir the mixture for several

hours to ensure the complete neutralization of the acyl chloride.

pH Verification: Check the pH of the solution using a pH strip or meter to confirm that it is

neutral or slightly basic.

Waste Collection: Once the reaction is complete and the solution has returned to room

temperature, transfer the neutralized aqueous waste into a properly labeled hazardous

waste container. Consult your institution's EHS department for final disposal procedures.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of 2,3-
Dichlorobenzoyl chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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